Cas no 1655-64-7 (N-(2,4-Dinitrophenyl)-L-serine)

• Product Name: N-(2,4-Dinitrophenyl)-L-serine
• CAS No: 1655-64-7
• MF: C₉H₉N₃O₇
• MW: 271.1837
• MDL: MFCD00038098
• CID: 173496
• PubChem ID: 96800
• Update Time: 2025-06-11

N-(2,4-Dinitrophenyl)-L-serine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((2,4-Dinitrophenyl)amino)-3-hydroxypropanoic acid
• N-(2,4-Dinitrophenyl)-L-serine
• DNP-L-serine
• L-Serine,N-(2,4-dinitrophenyl)-
• N-Dnp-L-serine
• Dnp-Ser-OH
• N-2,4-DNP-L-SERINE
• Dinitrophenylserine
• N-Dnp-L-serine Dnp-Ser-OH
• DNP-L-Serine 2,4-Dinitrophenyl-L-serine
• DNP-Ser
• L-Serine, N-(2,4-dinitrophenyl)-
• (2S)-2-[(2,4-dinitrophenyl)amino]-3-hydroxypropanoic acid
• 1oau
• Serine, N-(2,4-dinitrophenyl)-, DL-
• SER-DNF
• SBQZBOCQYMVLTC-ZETCQYMHSA-N
• D1037
• 2-(2,4-Dinitroanilino)-3-hy
• UNII-AXZ72QE93V
• 2-(2,4-Dinitroanilino)-3-hydroxypropanoic acid #
• T70389
• EiM17-03424
• CS-0201865
• NS00046810
• CHEBI:53084
• Q27123953
• AXZ72QE93V
• NSC 89606
• 1655-64-7
• NSC-89606
• EINECS 216-745-1
• MFCD00038098
• BAA65564
• SCHEMBL9509221
• HY-W142081
• DA-75123
• AKOS015833301
• (2S)-2-(2,4-dinitroanilino)-3-hydroxypropanoic acid
• (S)-2-(2,4-dinitrophenylamino)-3-hydroxypropanoic acid
• L-SERINE, N-(2,4-DINITROPHENYL)
• EN300-302639
• (2S)-2-((2,4-DINITROPHENYL)AMINO)-3-HYDROXYPROPANOIC ACID
• BS-21671
• DTXSID10909555

• MDL： MFCD00038098
• Inchi： 1S/C9H9N3O7/c13-4-7(9(14)15)10-6-2-1-5(11(16)17)3-8(6)12(18)19/h1-3,7,10,13H,4H2,(H,14,15)/t7-/m0/s1
• InChI Key： SBQZBOCQYMVLTC-ZETCQYMHSA-N
• SMILES： O([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])C1C([H])=C([H])C(=C([H])C=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.04400
• Monoisotopic Mass: 271.04404963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 161
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 177.0 to 181.0 deg-C
• Refractive Index: -23 ° (C=0.5, AcOH)
• PSA: 161.20000
• LogP: 1.47980
• Solubility: Not determined

N-(2,4-Dinitrophenyl)-L-serine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：1325
• WGK Germany：3
• HazardClass：4.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-(2,4-Dinitrophenyl)-L-serine

Comprehensive Analysis of N-(2,4-Dinitrophenyl)-L-serine (CAS No. 1655-64-7): Properties, Applications, and Research Insights

N-(2,4-Dinitrophenyl)-L-serine (CAS 1655-64-7) is a specialized amino acid derivative with a dinitrophenyl (DNP) group attached to the L-serine backbone. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural features and functional versatility. The presence of the 2,4-dinitrophenyl moiety enhances its reactivity, making it valuable for applications in protein labeling, enzyme studies, and immunoassays. Researchers frequently explore its role in post-translational modifications and bioconjugation, aligning with current trends in precision medicine and targeted drug delivery.

The compound's molecular formula (C₉H₉N₃O₇) and molecular weight (271.19 g/mol) reflect its moderate stability under controlled conditions. Its UV-visible absorption properties, particularly in the 300–400 nm range, make it useful for spectrophotometric assays. Recent studies highlight its potential in fluorescent probes and biosensors, addressing growing demand for non-invasive diagnostics. As interest in personalized therapeutics rises, N-(2,4-Dinitrophenyl)-L-serine is increasingly cited in literature exploring biomarker detection and cellular imaging.

From a synthetic perspective, 1655-64-7 is often utilized as a building block for peptide synthesis and hapten design. Its compatibility with solid-phase peptide synthesis (SPPS) protocols has been validated in multiple studies, catering to the expanding field of therapeutic peptides. Industry professionals frequently search for "DNP-amino acid applications" or "L-serine derivatives in drug development," underscoring its relevance in biopharmaceutical innovation. The compound's chirality also makes it pertinent to discussions on stereoselective synthesis, a hot topic in green chemistry circles.

Quality control of CAS 1655-64-7 typically involves HPLC purity analysis and mass spectrometry verification. Suppliers emphasize batch-to-batch consistency, responding to stringent requirements in GMP-compliant research. Environmental considerations have prompted investigations into its biodegradation pathways, coinciding with broader interest in sustainable chemical practices. Notably, the compound's solubility profile (moderate in polar solvents like DMSO) facilitates its use in high-throughput screening platforms.

Emerging applications include its incorporation into smart materials for controlled release systems, a trending subject in nanomedicine forums. The nitro groups in its structure enable participation in redox reactions, sparking innovation in bioelectronic interfaces. Academic searches for "DNP-amino acid stability" or "serine derivatives in cancer research" reflect shifting focus toward translational medicine applications. Regulatory databases classify it as a research-grade chemical, with handling recommendations emphasizing standard laboratory safety protocols.

In conclusion, N-(2,4-Dinitrophenyl)-L-serine represents a multifaceted tool for modern biochemical research. Its dual functionality as both a proteomic reagent and potential pharmacophore ensures continued relevance across disciplines. As the scientific community prioritizes multi-omics integration and rational drug design, this compound's role in bridging chemical biology and therapeutic discovery will likely expand, supported by advancements in analytical characterization techniques.